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Compound of Interest

Perfluoro-1,10-decanedicarboxylic
Compound Name: d
aci

cat. No.: B1305833

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial availability
and key technical data for perfluoro-1,10-decanedicarboxylic acid. The information is
intended to assist researchers, scientists, and drug development professionals in sourcing this
compound and understanding its fundamental properties.

Commercial Availability

Perfluoro-1,10-decanedicarboxylic acid is available from a number of commercial chemical
suppliers. These companies offer the compound in various quantities, typically for research and
development purposes. It is important to note that this chemical is often classified as a
dangerous good for transport and may be subject to additional shipping charges[1].

Table 1: Commercial Suppliers of Perfluoro-1,10-decanedicarboxylic Acid
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Supplier Location Additional Information
Offers the product for
Santa Cruz Biotechnology, Inc.  USA proteomics research
applications.[1]
Distributes for Matrix Scientific.
Avantor USA
[2]
Wuhan Chemwish Technology Chi Lists the product with a purity
ina
Co., Ltd. of 98%.[3]
) A supplier of various organic
SynQuest Laboratories, Inc. USA ) )
and fluorinated chemicals.[4]
XIAMEN EQUATION Chi Lists the CAS number 865-85-
ina

CHEMICAL CO.,LTD

0 on their product page.[5]

ChemicalBook

Provides a platform with

multiple suppliers.[6]

Physicochemical Properties

A summary of the key quantitative data for perfluoro-1,10-decanedicarboxylic acid is

presented below. These values have been compiled from various supplier and chemical

database sources.

Table 2: Quantitative Data for Perfluoro-1,10-decanedicarboxylic Acid
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Property Value Source(s)
CAS Number 865-85-0 [11[2][3][6]
Molecular Formula C12H2F2004 [1][2]
Molecular Weight 590.11 g/mol [1][6]

Alternate Names

Perfluorododecane-1,12-dioic

[1]

acid
Melting Point 172-174 °C [2][6]
Boiling Point 240 °C (at 60 mmHg) [2][6]
Purity >95% [2]
98% [3]

Synthesis and Experimental Information
Synthesis Pathway

While detailed, step-by-step experimental protocols for the synthesis of perfluoro-1,10-

decanedicarboxylic acid are not readily published by commercial suppliers, the primary

manufacturing method is cited as the electrochemical fluorination of decanedioic acid. This

process involves the substitution of hydrogen atoms with fluorine atoms.

A simplified logical workflow for the synthesis is illustrated below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial Sources and Technical Overview of
Perfluoro-1,10-decanedicarboxylic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1305833#commercial-sources-of-perfluoro-1-10-
decanedicarboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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